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Compound of Interest

Compound Name: Benzamide-15N

Cat. No.: B123844 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Benzamide-15N, a stable isotope-

labeled compound crucial for a variety of research and development applications. The

document details its structure, methods of isotopic labeling, analytical protocols, and key uses

in the scientific field, with a focus on quantitative data and experimental methodologies.

Structure and Physicochemical Properties
Benzamide-15N is an isotopologue of Benzamide, where the naturally abundant nitrogen-14

(¹⁴N) atom in the amide group is replaced by the stable, heavier isotope nitrogen-15 (¹⁵N).[1]

This substitution is foundational to its utility in analytical chemistry, as it allows the molecule to

be distinguished from its natural counterpart by mass-sensitive and nuclear magnetic

resonance techniques.[1] The fundamental structure consists of a benzene ring attached to a

¹⁵N-labeled carboxamide group.[2][3]

Table 1: Physicochemical Properties of Benzamide-15N
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Property Value Reference(s)

Chemical Formula C₆H₅CO¹⁵NH₂

Molecular Weight ~122.13 g/mol [4][5]

Labeled CAS Number 31656-62-9 [4][6]

Unlabeled CAS Number 55-21-0 [4][5]

Appearance White to off-white solid/crystals [2]

Melting Point 125-128 °C

Isotopic Purity Typically ≥98 atom % ¹⁵N

Chemical Purity Typically ≥98% [4][5]

Mass Shift M+1

Isotopic Labeling: Synthesis and Incorporation
The introduction of the ¹⁵N isotope into the benzamide structure is a critical step that enables

its function as a tracer or internal standard. Several methodologies can be employed for ¹⁵N

isotopic labeling.

General Labeling Strategies
Direct Incorporation: This is the most straightforward approach, involving the use of ¹⁵N-

labeled precursors in the chemical synthesis. For Benzamide-¹⁵N, this would typically involve

reacting benzoyl chloride with a ¹⁵N-labeled ammonia source, such as ¹⁵N-ammonium

chloride (¹⁵NH₄Cl) or ¹⁵N-ammonia gas (¹⁵NH₃).[1]

Isotopic Exchange: In this method, the ¹⁴N atom in an existing amide molecule is swapped

for a ¹⁵N atom.[1] While more complex for a simple molecule like benzamide, late-stage

isotopic exchange techniques have been developed for more complex primary amines,

offering a pathway to introduce ¹⁵N without requiring a complete de novo synthesis.[7]

Biosynthetic Incorporation: For producing ¹⁵N-labeled biomolecules like proteins,

microorganisms (e.g., E. coli) are cultured in a minimal medium where the sole nitrogen

source is a ¹⁵N-labeled compound, such as ¹⁵NH₄Cl. This results in the uniform incorporation
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of ¹⁵N into all nitrogen-containing biomolecules, including the amide bonds of the protein

backbone.[1][8][9]

The diagram below illustrates a generalized workflow for the direct synthesis of Benzamide-
15N.
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Generalized Synthetic Workflow for Benzamide-15N.

Experimental Protocols and Analytical
Characterization
The precise characterization of Benzamide-15N is essential to confirm its isotopic enrichment

and chemical purity. Nuclear Magnetic Resonance (NMR) spectroscopy and Mass

Spectrometry (MS) are the primary analytical techniques used.
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NMR Spectroscopy Protocol
¹⁵N NMR spectroscopy directly probes the labeled nitrogen nucleus, providing information

about its chemical environment.[10][11] It is a definitive method for confirming the position of

the isotopic label.

General Protocol for ¹⁵N NMR Acquisition:

Sample Preparation: Dissolve a precisely weighed sample of Benzamide-15N (typically to a

concentration of ~0.1 M) in a suitable deuterated solvent (e.g., DMSO-d₆).

Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) equipped

with a broadband probe capable of detecting the ¹⁵N frequency (~40.5 MHz on a 400 MHz

instrument).[10]

Referencing: Use an external reference standard, such as neat nitromethane (CH₃NO₂), set

to 0.0 ppm.[10]

Acquisition Parameters:

Employ a gated decoupling sequence to suppress the Nuclear Overhauser Effect (NOE),

ensuring accurate quantification.[10]

Set the probe temperature (e.g., 30 °C) for consistency.[10]

Use a pulse angle less than 90° (e.g., ~30°) combined with a suitable relaxation delay

(e.g., 5 seconds) to allow for adequate spin relaxation between scans.[10]

Acquire a sufficient number of scans to achieve a high signal-to-noise ratio, which may

require several hours of acquisition time due to the low gyromagnetic ratio of ¹⁵N.[10]

Data Processing: Process the resulting Free Induction Decay (FID) with appropriate Fourier

transformation and phase correction to obtain the final ¹⁵N NMR spectrum.

Mass Spectrometry Protocol
Mass spectrometry is used to determine the molecular weight of the labeled compound and to

quantify the level of isotopic enrichment.
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General Protocol for GC/MS Analysis:

Sample Preparation: Prepare a dilute solution of Benzamide-15N in a volatile organic

solvent (e.g., acetone, ethyl acetate). For complex matrices, a derivatization step (e.g., using

tert-butyldimethylsilyl derivatives) may be necessary to improve volatility and

chromatographic properties.[12]

Instrumentation: Use a Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS) with

an electron impact (EI) ionization source.

Chromatography: Inject the sample onto a suitable GC column (e.g., a nonpolar or medium-

polarity column) and run a temperature program that effectively separates the analyte from

any impurities.

Mass Analysis:

Acquire mass spectra across the elution peak of benzamide.

Use selected ion monitoring (SIM) to precisely measure the ion currents for the molecular

ion of unlabeled benzamide (m/z 121) and ¹⁵N-labeled benzamide (m/z 122).[12]

Data Analysis: Calculate the isotopic enrichment by determining the ratio of the peak areas

for the labeled and unlabeled ions, after correcting for the natural abundance of isotopes.

The following diagram outlines a typical workflow for the characterization and use of

Benzamide-15N as an internal standard.
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Analytical Workflow for Benzamide-15N.

Applications in Research and Drug Development
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The primary value of Benzamide-15N lies in its application as a tracer and an internal

standard. Stable isotope labeling is a preferred method in drug development for quantitative

analysis because the labeled standard co-elutes with the analyte and experiences similar

matrix effects during extraction and ionization.[6]

Internal Standard for Quantification: Benzamide-15N is an ideal internal standard for the

quantification of unlabeled benzamide in biological matrices (e.g., plasma, urine) using LC-

MS or GC-MS. Its chemical and physical properties are nearly identical to the analyte, but its

mass is different by one unit, allowing for clear differentiation.[6]

Metabolic Studies: As a stable isotope-labeled tracer, it can be used in metabolic flux

analysis (MFA) and to monitor the metabolic fate of benzamide-containing drugs in vivo.[6]

Researchers can track the incorporation and transformation of the ¹⁵N label through various

metabolic pathways.

Enzyme Inhibition Studies: Benzamide is known to be an inhibitor of poly(ADP-ribose)

polymerase (PARP), an enzyme involved in DNA repair.[6] Benzamide-15N can be used as

a labeled inhibitor in experiments to study enzyme kinetics, binding, and mechanism of

action, particularly in complex biological systems where it can be distinguished from other

nitrogen-containing molecules.[6]

The diagram below shows the logical role of a ¹⁵N-labeled compound like Benzamide-15N in a

typical pharmacokinetic study.
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Role of Benzamide-15N in a Pharmacokinetic Study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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